Cas no 951894-22-7 (2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid)

• Product Name: 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid
• CAS No: 951894-22-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 4722815
• Update Time: 2025-10-19

2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-(2,4-DIMETHYLPHENYL)-4-OXOBUTYRIC ACID
• 4-(2,4-dimethylphenyl)-2,2-dimethyl-4-oxobutanoic acid
• BC4670792
• 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid

• Inchi： 1S/C14H18O3/c1-9-5-6-11(10(2)7-9)12(15)8-14(3,4)13(16)17/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： UHACVLYTWQGFTE-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(C1C=CC(C)=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid

Professional Introduction to 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric Acid (CAS No. 951894-22-7)

2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid, with the chemical formula C₁₁H₁₄O₃ and CAS number 951894-22-7, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of multiple functional groups, including carboxylic acid and ketone moieties, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The molecular structure of 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid consists of a central four-carbon chain substituted with two methyl groups at the 2-position and a ketone group at the 4-position. Additionally, the phenyl ring at the 4-position is further substituted with two methyl groups at the 2- and 4-positions. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The dimethylphenyl moiety, in particular, has been associated with various biological activities, including anti-inflammatory and analgesic effects. Researchers have been investigating how such structural features can be leveraged to develop novel therapeutic agents.

One of the most promising areas of research involving 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid is its potential role as a precursor in the synthesis of bioactive molecules. The carboxylic acid group can be readily modified through esterification or amidation reactions, allowing for the creation of a wide range of derivatives with tailored properties. These derivatives could then be screened for their biological activity in vitro and in vivo.

The ketone group also offers opportunities for further functionalization. For instance, it can be reduced to an alcohol or converted into an aldehyde or ester, depending on the desired application. Such modifications can lead to compounds with enhanced solubility or bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the importance of understanding the stereochemistry of molecules in pharmaceutical research. The specific arrangement of substituents around the chiral centers in 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid can significantly influence its biological activity. Therefore, researchers are employing advanced synthetic techniques to produce enantiomerically pure forms of this compound for more precise pharmacological evaluations.

The compound's potential applications extend beyond drug development. It has shown promise as a ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes could have applications in catalysis or as contrast agents in medical imaging techniques.

In addition to its synthetic utility, 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid has been studied for its role as an intermediate in the production of specialty chemicals. Its unique structure makes it a valuable component in the synthesis of polymers and coatings that exhibit enhanced mechanical properties or thermal stability.

The chemical community continues to explore new ways to utilize this compound due to its versatility and reactivity. Advances in computational chemistry have allowed researchers to predict the behavior of molecules like 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid under various conditions, facilitating faster discovery and optimization processes.

The environmental impact of chemical synthesis is also a growing concern. Efforts are being made to develop more sustainable methods for producing compounds like this one. Green chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis.

In conclusion, 2,2-Dimethyl-4-(2,4-dimethylphenyl)-4-oxobutyric acid (CAS No. 951894-22-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and specialty chemicals. As research continues to uncover new applications for this compound, it is likely to remain a key player in the chemical industry for years to come.